Cas no 5578-98-3 (5-methyl-5-phenylpyrrolidin-2-one)

• Product Name: 5-methyl-5-phenylpyrrolidin-2-one
• CAS No: 5578-98-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1595526
• PubChem ID: 151262
• Update Time: 2025-05-26

5-methyl-5-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-phenylpyrrolidin-2-one
• 2-pyrrolidinone, 5-methyl-5-phenyl-
• 5-Methyl-5-phenyl-2-pyrrolidinone
• DTXSID90971159
• 5-methyl,5-phenyl-2-pyrrolidinone
• 5578-98-3
• EN300-176588
• 2-Methyl-2-phenyl-3,4-dihydro-2H-pyrrol-5-ol
• SCHEMBL18150842
• BRN 1527205

• Inchi： 1S/C11H13NO/c1-11(8-7-10(13)12-11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
• InChI Key： QQPZUNZVKFTDSY-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-methyl-5-phenylpyrrolidin-2-one

Introduction to 5-methyl-5-phenylpyrrolidin-2-one (CAS No. 5578-98-3)

5-methyl-5-phenylpyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 5578-98-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, characterized by a six-membered ring containing nitrogen and oxygen atoms. The presence of both a methyl group and a phenyl group at the 5-position of the pyrrolidinone ring imparts unique structural and functional properties, making it a versatile scaffold for drug discovery and development.

The molecular structure of 5-methyl-5-phenylpyrrolidin-2-one consists of a pyrrolidinone core substituted with a phenyl ring at the 5-position and a methyl group at the same position. This arrangement contributes to its potential pharmacological activity by influencing both electronic and steric properties. The compound’s solubility, stability, and interaction with biological targets are critical factors that determine its suitability for various applications in medicinal chemistry.

In recent years, 5-methyl-5-phenylpyrrolidin-2-one has been studied for its potential role in developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules, suggesting that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or anti-inflammatory effects. Preliminary studies have explored its interactions with biological targets, including enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and cancer.

One of the most compelling aspects of 5-methyl-5-phenylpyrrolidin-2-one is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced pharmacological profiles. For instance, modifications at the 2-position of the pyrrolidinone ring have been investigated to improve metabolic stability and binding affinity. Additionally, the phenyl group provides a handle for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic applications.

The synthesis of 5-methyl-5-phenylpyrrolidin-2-one (CAS No. 5578-98-3) involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Common synthetic routes include cyclization reactions followed by alkylation or arylation steps to introduce the methyl and phenyl groups, respectively. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more readily available for research purposes.

Recent advancements in computational chemistry have further enhanced the understanding of 5-methyl-5-phenylpyrrolidin-2-one’s behavior. Molecular modeling studies have predicted its binding modes with various biological targets, providing insights into its potential pharmacological activity. These computational approaches complement experimental investigations, allowing researchers to design more targeted experiments and optimize lead compounds derived from this scaffold.

The pharmaceutical industry has shown interest in 5-methyl-5-phenylpyrrolidin-2-one due to its structural features and potential therapeutic applications. Several companies are exploring derivatives of this compound as candidates for treating neurological disorders, inflammatory conditions, and metabolic diseases. Early-stage clinical trials may be underway or planned to evaluate the safety and efficacy of these derivatives in human populations.

Environmental considerations also play a role in the study of 5-methyl-5-phenylpyrrolidin-2-one. Researchers are investigating sustainable synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being applied to develop more eco-friendly methods for producing this compound, ensuring that its use aligns with global efforts to promote sustainability in pharmaceutical manufacturing.

The future prospects of 5-methyl-5-phenylpyrrolidin-2-one (CAS No. 5578-98-3) appear promising, with ongoing research expected to uncover new applications and derivatives with improved pharmacological properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical therapies that benefit patients worldwide.